Cas no 608515-41-9 (BENZENEMETHANAMINE, 4-(1H-PYRAZOL-1-YL)-, HYDROCHLORIDE)

• Product Name: BENZENEMETHANAMINE, 4-(1H-PYRAZOL-1-YL)-, HYDROCHLORIDE
• CAS No: 608515-41-9
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 3373389
• PubChem ID: 45286068
• Update Time: 2025-04-21

BENZENEMETHANAMINE, 4-(1H-PYRAZOL-1-YL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 4-(1H-PYRAZOL-1-YL)-, HYDROCHLORIDE
• 1107632-13-2
• (4-(1H-Pyrazol-1-yl)phenyl)methanamine hydrochloride
• EN300-39665
• AKOS015999656
• 608515-41-9
• 1-[4-(1H-Pyrazol-1-yl)phenyl]methanamine--hydrogen chloride (1/1)
• [4-(1H-pyrazol-1-yl)phenyl]methanamine hydrochloride
• 1-[4-(PYRAZOL-1-YL)PHENYL]METHANAMINE HYDROCHLORIDE
• 1-[4-(1H-pyrazol-1-yl)phenyl]methanamine hydrochloride
• [4-(1H-Pyrazol-1-yl)benzyl]amine hydrochloride
• SCHEMBL5659272
• Z406679990
• (4-(1H-PYRAZOL-1-YL)PHENYL)METHANAMINE HCL
• (4-(1H-Pyrazol-1-yl)phenyl)methanaminehydrochloride
• AS-30569
• DB-235070
• (4-pyrazol-1-ylphenyl)methanamine;hydrochloride
• MFCD11505500
• DTXSID80669912
• 1-[4-(1H-Pyrazol-1-yl)phenyl]methanamine HCl

• Inchi： 1S/C10H11N3.ClH/c11-8-9-2-4-10(5-3-9)13-7-1-6-12-13;/h1-7H,8,11H2;1H
• InChI Key： QDHICIZBURXCIN-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC=N1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 209.0719751Da
• Monoisotopic Mass: 209.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų